1,3-Dioxane-4-methanol, 5-hydroxy-2-phenyl-, (2R,4S,5R)-

• IUPAC Name: (2R,4S,5R)-4-(hydroxymethyl)-2-phenyl-1,3-dioxan-5-ol
• InChI: InChI=1S/C11H14O4/c12-6-10-9(13)7-14-11(15-10)8-4-2-1-3-5-8/h1-5,9-13H,6-7H2/t9-,10+,11-/m1/s1
• InChI Key: GUOMTMWCUMBRFX-OUAUKWLOSA-N
• Canonical SMILES: C1C(C(OC(O1)C2=CC=CC=C2)CO)O
• Isomeric SMILES: C1[C@H]([C@@H](O[C@@H](O1)C2=CC=CC=C2)CO)O
• Molecular Formula: C11H14O4
• Molecular Weight: 210.23 g/mol

Description

1,3-Dioxane-4-methanol, 5-hydroxy-2-phenyl-, (2R,4S,5R)- is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as DPM and has been studied for its role in treating various diseases.

Scientific Research Applications

Claisen Rearrangements in Organic Chemistry

The compound 1,3-Dioxane-4-methanol, 5-hydroxy-2-phenyl-, (2R,4S,5R) is utilized in the study of Claisen rearrangements. Specifically, the E and Z isomers of this compound, derived from 4,6-O-ethylidene-D-glucose, served as substrates for Claisen rearrangements with triethyl orthoacetate. This research contributes to understanding stereoselectivity in organic reactions (Tadano, Minami, & Ogawa, 1990).

Synthesis of Cofacial Bismetallophthalocyanines

In the field of materials science, a precursor of this compound was utilized in the synthesis of novel cofacial bismetallophthalocyanines and their water-soluble derivatives. These substances were explored for their electrochemical and electrical properties, indicating potential applications in semiconductor technology and materials science (Özer et al., 2007).

Novel Skeletal Rearrangement Reactions

Research on 1,3-dioxane derivatives has also included studies on novel skeletal rearrangement reactions. For example, treatment of 2,5-diphenyl-1,4-dithiin-1-oxide with hydrochloric acid in dioxane leads to unique skeletal rearrangements, demonstrating the compound's utility in exploring new reaction pathways (KobayashiKeiji & MutaiKiyoshi, 1981).

Applications in Crystal Structure Analysis

The compound has been synthesized and used in crystal structure analysis. The analysis of its crystal structure has provided insights into molecular configurations and intermolecular interactions, which are crucial in the field of structural chemistry (Li, Wang, & Chen, 2001).

Surface Property Studies in Surfactant Chemistry

In surfactant chemistry, derivatives of 1,3-dioxane have been synthesized and examined for their surface properties. This research is significant for understanding and developing new surfactants with potential applications in various industries (Piasecki, Burczyk, & Ruchala, 1998).

Photolysis Studies in Organic Chemistry

The compound has been a subject of study in photolysis experiments. Investigations into how it reacts under certain light conditions provide valuable insights into photochemical processes, which can be applied in fields like organic synthesis and photochemistry (Prager & Smith, 1994).